Cas no 730964-87-1 (1-Isocyano-4-phenoxybenzene)

• Product Name: 1-Isocyano-4-phenoxybenzene
• CAS No: 730964-87-1
• Molecular Formula: C₁₃H₉NO
• Molecular Weight: 195.21666
• CID: 890111
• PubChem ID: 2759463

1-Isocyano-4-phenoxybenzene Properties

Names and Identifiers

• 1-Isocyano-4-phenoxybenzene
• 4-phenoxyphenylisocyanide
• AKOS006293444
• DTXSID80374796
• SCHEMBL4752589
• EN300-1864140
• 730964-87-1

• MDL： MFCD04117576
• InChIKey： SJKLDKFPOFXLDP-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H9NO/c1-14-11-7-9-13(10-8-11)15-12-5-3-2-4-6-12/h2-10H
• SMILES： [C-]#[N+]C1=CC=C(C=C1)OC2=CC=CC=C2

Computed Properties

• Exact Mass: 195.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 195.068413911g/mol
• Heavy Atom Count: 15
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 13.6Ų

Experimental Properties

• LogP: 3.26040
• PSA: 9.23000

1-Isocyano-4-phenoxybenzene Security Information

1-Isocyano-4-phenoxybenzene Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers